Ethyl 2-azido-3-(3-fluoro-4-methoxyphenyl)prop-2-enoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 2-azido-3-(3-fluoro-4-methoxyphenyl)prop-2-enoate, also known as ethyl (Z)-2-azido-3-(3-fluoro-4-methoxyphenyl)acrylate, is a chemical compound with the molecular formula C12H12FN3O3 and a molecular weight of 265.24 . It is a product offered by Anax Laboratories .
Synthesis Analysis
The synthesis of compounds similar to Ethyl 2-azido-3-(3-fluoro-4-methoxyphenyl)prop-2-enoate has been reported in the literature. For instance, El-Kazak and Ibrahim investigated the reaction of ethyl 3-cyano-2-(4-methoxyphenyl)prop-2-enoate with cyanoacetohydrazide in absolute ethanol containing a few drops of piperidine as a catalyst .Molecular Structure Analysis
The molecular structure of Ethyl 2-azido-3-(3-fluoro-4-methoxyphenyl)prop-2-enoate can be represented by the SMILES code: O=C(OCC)/C(N=[N+]=[N-])=C/C1=CC=C(OC)C(F)=C1 .Scientific Research Applications
Synthesis of Heterocycles
Azides are known to be crucial in the synthesis of various heterocycles, which are compounds featuring a ring with at least one atom other than carbon. The compound could be used to synthesize five-membered rings with one heteroatom like pyrroles, or rings with two heteroatoms such as pyrazole and isoxazole .
Drug Discovery
Due to their unique properties, azides can be used in drug discovery processes. They can serve as precursors for generating novel compounds with potential pharmacological activities .
Materials Science
Azides have applications in materials science due to their ability to form novel materials through various chemical reactions .
Peptide Synthesis
Organic azides have been utilized for peptide synthesis, which is fundamental in the study of proteins and enzymes .
Combinatorial Synthesis
This technique is used to create large libraries of chemicals for high-throughput screening. Azides can play a role in this process as building blocks for synthesizing diverse organic compounds .
Bioorthogonal Chemistry
Azides are involved in bioorthogonal chemistry, which allows for the labeling and tracking of biomolecules in living organisms without interfering with native biochemical processes .
properties
IUPAC Name |
ethyl 2-azido-3-(3-fluoro-4-methoxyphenyl)prop-2-enoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12FN3O3/c1-3-19-12(17)10(15-16-14)7-8-4-5-11(18-2)9(13)6-8/h4-7H,3H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEYLWZNOMZFAJQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=CC1=CC(=C(C=C1)OC)F)N=[N+]=[N-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12FN3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.24 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-azido-3-(3-fluoro-4-methoxyphenyl)prop-2-enoate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.